![molecular formula C27H26N6O3 B2404195 2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-3-yl)-7-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide CAS No. 539798-90-8](/img/structure/B2404195.png)
2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-3-yl)-7-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dimethoxyphenyl)-5-methyl-N-(pyridin-3-yl)-7-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H26N6O3 and its molecular weight is 482.544. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Cyclocondensation Reactions : This compound undergoes cyclocondensation reactions, leading to the formation of derivatives like isoxazolo-[5,4-d][1,2,4]triazolo[1,5-a]pyrimidine and 1H-pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidine. These reactions are essential for creating novel chemical structures and understanding their properties (Desenko et al., 1998).
Crystal Structure and Spectroscopic Characterization : Novel derivatives containing the 1,2,4-triazolo[1,5-a]pyrimidine ring have been synthesized and characterized using X-ray diffraction and various spectroscopic techniques. This aids in understanding the molecular structure and properties of these compounds (Lahmidi et al., 2019).
Biological and Pharmacological Activity
Antimicrobial and Antioxidant Activity : A series of compounds, including variants of the 1,2,4-triazolo[1,5-a]pyrimidine, have been synthesized and evaluated for their antimicrobial and antioxidant activities. This highlights the potential pharmacological applications of these compounds (Gilava et al., 2020).
Cardiovascular Applications : Some derivatives of 1,2,4-triazolo[1,5-a]pyrimidines demonstrate coronary vasodilating and antihypertensive activities, indicating their potential use in cardiovascular therapies (Sato et al., 1980).
Advanced Chemical Reactions and Synthesis
Formation of Polycondensed Heterocycles : The compound is used in the synthesis of various polycondensed heterocycles, showcasing its utility in creating complex chemical structures (Chernyshev et al., 2015).
Development of Novel Derivatives : Research has been conducted on the synthesis of functionalized derivatives of 4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidines, which is important for the discovery of new compounds with potential applications (Kolosov et al., 2017).
Microwave-assisted Synthesis : The compound is involved in microwave-assisted synthesis, which is a modern technique for efficient and rapid chemical synthesis (Chebanov et al., 2006).
Mechanism of Action
Mode of Action
Based on its structural features, it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions .
Biochemical Pathways
Without specific target information, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been found to influence various biochemical pathways, including signal transduction, enzymatic reactions, and gene expression .
Pharmacokinetics
Predictions based on its structure suggest that it may be well-absorbed due to its lipophilic nature, but this needs to be confirmed experimentally .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature conditions could potentially affect the compound’s structure and, consequently, its activity .
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-5-methyl-7-(3-methylphenyl)-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26N6O3/c1-16-7-5-8-18(13-16)24-23(26(34)30-20-9-6-12-28-15-20)17(2)29-27-31-25(32-33(24)27)19-10-11-21(35-3)22(14-19)36-4/h5-15,24H,1-4H3,(H,30,34)(H,29,31,32) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJQMAUIUODXXGN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2C(=C(NC3=NC(=NN23)C4=CC(=C(C=C4)OC)OC)C)C(=O)NC5=CN=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.